Cas no 324035-94-1 (Butyl-[2-nitro-4-(piperidine-1-sulfonyl)-phenyl]-amine)

• Product Name: Butyl-[2-nitro-4-(piperidine-1-sulfonyl)-phenyl]-amine
• CAS No: 324035-94-1
• MF: C₁₅H₂₃N₃O₄S
• MW: 341.425822496414
• CID: 5155829
• Update Time: 2026-03-04

Butyl-[2-nitro-4-(piperidine-1-sulfonyl)-phenyl]-amine Chemical and Physical Properties

Names and Identifiers

• Butyl-[2-nitro-4-(piperidine-1-sulfonyl)-phenyl]-amine
• Benzenamine, N-butyl-2-nitro-4-(1-piperidinylsulfonyl)-

• Inchi： 1S/C15H23N3O4S/c1-2-3-9-16-14-8-7-13(12-15(14)18(19)20)23(21,22)17-10-5-4-6-11-17/h7-8,12,16H,2-6,9-11H2,1H3
• InChI Key： APUCFSDHUNEOJT-UHFFFAOYSA-N
• SMILES： C1(NCCCC)=CC=C(S(N2CCCCC2)(=O)=O)C=C1[N+]([O-])=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzenesulfonamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides Aminobenzenesulfonamides

Additional information on Butyl-[2-nitro-4-(piperidine-1-sulfonyl)-phenyl]-amine

Butyl-[2-nitro-4-(piperidine-1-sulfonyl)-phenyl]-amine: A Comprehensive Overview

Butyl-[2-nitro-4-(piperidine-1-sulfonyl)-phenyl]-amine, commonly referred to by its CAS number 324035-94-1, is a complex organic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a butyl group, a nitro group, and a piperidine sulfonyl group attached to a phenyl ring. The combination of these functional groups imparts the compound with distinctive chemical properties, making it a subject of interest in both academic research and industrial applications.

The synthesis of Butyl-[2-nitro-4-(piperidine-1-sulfonyl)-phenyl]-amine involves a series of intricate chemical reactions, including nucleophilic substitution, oxidation, and coupling processes. Recent advancements in synthetic methodologies have enabled chemists to optimize the production process, enhancing yield and purity while minimizing environmental impact. These improvements are particularly significant in the context of increasing demand for high-quality chemical intermediates in the pharmaceutical industry.

One of the most notable applications of this compound is in the field of drug discovery. The presence of the nitro group and the sulfonyl group provides opportunities for modulation of pharmacokinetic properties, such as bioavailability and metabolic stability. Researchers have explored its potential as a precursor for developing novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders.

In addition to its role in drug development, Butyl-[2-nitro-4-(piperidine-1-sulfonyl)-phenyl]-amine has also found applications in materials science. Its unique electronic properties make it a candidate for use in advanced materials such as conductive polymers and sensors. Recent studies have highlighted its potential as an efficient electron transport material in organic photovoltaic devices, contributing to improved device performance.

The structural versatility of this compound also extends to its use in catalysis. The sulfonyl group serves as a strong electron-withdrawing group, facilitating catalytic activities in various reactions, including oxidation and cycloaddition processes. This has led to its exploration as a catalyst in green chemistry initiatives, offering sustainable alternatives to traditional methods.

From an environmental perspective, understanding the fate and behavior of CAS No 324035-94-1 in different ecosystems is crucial for assessing its potential impact on the environment. Recent studies have focused on its biodegradation pathways and toxicity profiles, providing valuable insights for regulatory agencies and industries involved in its production and use.

In conclusion, Butyl-[2-nitro-4-(piperidine-1-sulfonyl)-phenyl]-amine, with its CAS number 324035-94-1, stands out as a multifaceted compound with diverse applications across various scientific domains. Its continued exploration will undoubtedly contribute to advancements in chemistry, pharmacology, materials science, and environmental studies.